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3,17β-O-Bis(methoxymethyl)estradiol 3,17β-O-Bis(methoxymethyl)estradiol
Brand Name: Vulcanchem
CAS No.: 113680-55-0
VCID: VC0015538
InChI: InChI=1S/C22H32O4/c1-22-11-10-18-17-7-5-16(25-13-23-2)12-15(17)4-6-19(18)20(22)8-9-21(22)26-14-24-3/h5,7,12,18-21H,4,6,8-11,13-14H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1
SMILES: CC12CCC3C(C1CCC2OCOC)CCC4=C3C=CC(=C4)OCOC
Molecular Formula: C22H32O4
Molecular Weight: 360.5 g/mol

3,17β-O-Bis(methoxymethyl)estradiol

CAS No.: 113680-55-0

Reference Standards

VCID: VC0015538

Molecular Formula: C22H32O4

Molecular Weight: 360.5 g/mol

3,17β-O-Bis(methoxymethyl)estradiol - 113680-55-0

CAS No. 113680-55-0
Product Name 3,17β-O-Bis(methoxymethyl)estradiol
Molecular Formula C22H32O4
Molecular Weight 360.5 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-3,17-bis(methoxymethoxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene
Standard InChI InChI=1S/C22H32O4/c1-22-11-10-18-17-7-5-16(25-13-23-2)12-15(17)4-6-19(18)20(22)8-9-21(22)26-14-24-3/h5,7,12,18-21H,4,6,8-11,13-14H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1
Standard InChIKey ORTXDSRJUDCFHC-AANPDWTMSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OCOC)CCC4=C3C=CC(=C4)OCOC
SMILES CC12CCC3C(C1CCC2OCOC)CCC4=C3C=CC(=C4)OCOC
Canonical SMILES CC12CCC3C(C1CCC2OCOC)CCC4=C3C=CC(=C4)OCOC
Synonyms (17β)-3,17-Bis(methoxymethoxy)estra-1,3,5(10)-triene;
PubChem Compound 9928842
Last Modified Nov 11 2021
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